Cas no 802851-16-7 (2-amino-1-4-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 2-amino-1-4-(trifluoromethyl)phenylpropan-1-one
• CAS No: 802851-16-7
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 713912
• PubChem ID: 90169828
• Update Time: 2025-07-21

2-amino-1-4-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-amino-1-[4-(trifluoromethyl)phenyl]-
• Propiophenone, 2-amino-4-(trifluoromethyl)- (8CI)
• Propiophenone, 2-amino-4-(trifluoromethyl)- (8CI)
• 1-Propanone, 2-amino-1-[4-(trifluoromethyl)phenyl]-
• 2-amino-1-4-(trifluoromethyl)phenylpropan-1-one

• Inchi： 1S/C10H10F3NO/c1-6(14)9(15)7-2-4-8(5-3-7)10(11,12)13/h2-6H,14H2,1H3
• InChI Key： IJXQZKCAPFXHPJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(F)(F)F)C=C1)(=O)C(N)C

Additional information on 2-amino-1-4-(trifluoromethyl)phenylpropan-1-one

Recent Advances in the Study of 2-amino-1-4-(trifluoromethyl)phenylpropan-1-one (CAS: 802851-16-7)

The compound 2-amino-1-4-(trifluoromethyl)phenylpropan-1-one (CAS: 802851-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylphenyl and amino-propanone functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activity, and potential as a precursor for novel drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-amino-1-4-(trifluoromethyl)phenylpropan-1-one, highlighting its efficient production via a modified reductive amination process. The study emphasized the compound's stability under physiological conditions, which is crucial for its potential use in drug formulations. Additionally, the trifluoromethyl group was found to enhance the molecule's lipophilicity, thereby improving its bioavailability.

Pharmacological investigations have revealed that 2-amino-1-4-(trifluoromethyl)phenylpropan-1-one exhibits notable activity as a central nervous system (CNS) stimulant. A recent preclinical study demonstrated its affinity for dopamine and norepinephrine transporters, suggesting potential applications in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. However, further research is needed to assess its safety profile and potential for abuse, given its structural similarity to known stimulants.

Another area of interest is the compound's role as a building block for more complex pharmaceutical agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful derivatization of 2-amino-1-4-(trifluoromethyl)phenylpropan-1-one to produce a series of novel compounds with enhanced antimicrobial activity. These derivatives showed promising results against drug-resistant bacterial strains, underscoring the versatility of this chemical scaffold.

Despite these advancements, challenges remain in the clinical translation of 2-amino-1-4-(trifluoromethyl)phenylpropan-1-one. Regulatory concerns, particularly regarding its potential for misuse, have prompted calls for stricter controls on its synthesis and distribution. Researchers are also investigating alternative derivatives with reduced abuse potential while retaining therapeutic efficacy.

In conclusion, 2-amino-1-4-(trifluoromethyl)phenylpropan-1-one (CAS: 802851-16-7) represents a multifaceted compound with significant potential in drug discovery and development. Ongoing research aims to optimize its pharmacological properties, explore new therapeutic applications, and address safety concerns. The findings to date underscore the importance of continued investment in the study of this and related compounds to unlock their full therapeutic potential.